Ethyl 6-(((4-isopropylphenyl)sulfonyl)methyl)-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate

• IUPAC Name: ethyl 2-oxo-4-phenyl-6-[(4-propan-2-ylphenyl)sulfonylmethyl]-3,4-dihydro-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C23H26N2O5S/c1-4-30-22(26)20-19(24-23(27)25-21(20)17-8-6-5-7-9-17)14-31(28,29)18-12-10-16(11-13-18)15(2)3/h5-13,15,21H,4,14H2,1-3H3,(H2,24,25,27)
• InChI Key: JLGCCODJOZRISB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NC(=O)NC1C2=CC=CC=C2)CS(=O)(=O)C3=CC=C(C=C3)C(C)C
• Molecular Formula: C23H26N2O5S
• Molecular Weight: 442.5 g/mol

Description

Ethyl 6-(((4-isopropylphenyl)sulfonyl)methyl)-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C23H26N2O5S and its molecular weight is 442.53. The purity is usually 95%.
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Scientific Research Applications

Ionic Liquid-Promoted Synthesis of Novel Derivatives

A study by Tiwari et al. (2018) outlines the synthesis of novel chromone-pyrimidine coupled derivatives, including ethyl 4-(6-substituted-4-oxo-4H-chromen-3-yl)-6-methyl-2-thioxo/oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate derivatives. These derivatives were evaluated for their antimicrobial properties, showing significant antibacterial and antifungal activities. The research highlights the potential of these compounds in developing new antimicrobial agents, supported by enzyme assay studies and molecular docking analyses to predict their mode of action. The study also confirms the non-toxic nature of the most active compounds through cytotoxicity tests and in vivo acute oral toxicity studies, indicating their potential for oral drug development (Tiwari et al., 2018).

Microwave-Mediated Catalyst-Free Synthesis

Harikrishnan et al. (2013) report the regioselective synthesis of novel ethyl 2-oxo/thio-4-aryl-6-(arylsulfonylmethyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylates via the Biginelli reaction. This synthesis approach employs microwave irradiation and solvent- and catalyst-free conditions, representing a more sustainable and efficient method for producing such compounds (Harikrishnan et al., 2013).

Reaction Pathway Insights

Fesenko et al. (2010) explore the reaction of ethyl 4-chloromethyl-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxylate with thiophenolates, highlighting the influence of the reaction media's basicity-nucleophilicity on the resulting compounds. This research provides valuable insights into the reaction mechanisms and pathways involved in synthesizing such pyrimidine derivatives, which could inform future synthetic strategies (Fesenko et al., 2010).

Antimicrobial Activity of Arylazopyrazole Pyrimidone Derivatives

Sarvaiya et al. (2019) investigate the synthesis and antimicrobial properties of arylazopyrazole pyrimidone clubbed heterocyclic compounds, derived from ethyl 3-oxo-2-(2-(4-sulfamoylphenyl)hydrazono)butanoate and 6-methyl-2-oxo-4substituted phenyl-1,2,3,4-tetrahydropyrimidine-5-carbohydrazide. These compounds were evaluated against various bacteria and fungi, demonstrating their potential as antimicrobial agents (Sarvaiya et al., 2019).